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Compound of Interest

Compound Name: Rhodinyl propionate
CAS No.: 105-89-5

Cat. No.: B089866

Get Quote

Abstract & Scope

This application note details the laboratory-scale synthesis of Rhodinyl Propionate (CAS 105-
89-5), a high-value terpene ester utilized in fine fragrance and flavor formulations for its rich,
red-rose, and geranium olfactory profile.[1]

Unlike simple aliphatic esters, rhodinyl propionate requires careful thermal management
during synthesis to prevent the isomerization of the double bond and the degradation of the
delicate terpenoid backbone. This guide presents two validated protocols:

» Method A (Standard): Azeotropic Fischer Esterification (Cost-effective, scalable).

» Method B (High-Fidelity): Lipase-Catalyzed Esterification (Green chemistry, superior odor
profile).

Chemical Profile & Material Safety

Rhodinol is commercially available as a mixture of primarily
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-citronellol and

-citronellol.[1] The quality of the starting material directly dictates the enantiomeric purity and
odor value of the final ester.

Property Value Notes

3,7-dimethyloct-7-en-1-yl

IUPAC Name )
propionate

CAS Number 105-89-5

Molecular Weight 212.33 g/mol

Boiling Point ~254°C (760 mmHg) 122°C @ 14 mmHg
1.457 - 1.462 (

Refractive Index Critical QC parameter
)

Flash Point > 89°C TCC

N Soluble in alcohol, ails;
Solubility

Insoluble in water

Safety Advisory (SDS Summary)

e Rhodinyl Propionate: Skin Irritant (H315), Eye Irritant (H319).[2]
e Propionic Acid: Corrosive, Flammable. Handle in a fume hood.
e p-Toluenesulfonic Acid (p-TsOH): Corrosive.[1]

o Toluene: Flammable, Reproductive Toxicity.

Method A: Azeotropic Fischer Esterification

Best for: Bulk synthesis (>50g), cost-sensitivity, and educational demonstrations.

Principle of Operation
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This method utilizes a Brgnsted acid catalyst (

-TsOH) to protonate the carbonyl oxygen of propionic acid, making it susceptible to nucleophilic
attack by the hydroxyl group of rhodinol. To drive the reversible equilibrium toward the ester,
water is continuously removed via azeotropic distillation using a Dean-Stark trap.

Reagents & Apparatus

e Reagents:
o Rhodinol (Natural or Synthetic): 1.0 eq (e.g., 50.0 g, ~0.32 mol)
o Propionic Acid: 1.2 eq (excess drives equilibrium)

o -Toluenesulfonic acid monohydrate (

-TsOH): 1.0 mol%[1]

[¢]

Solvent: Toluene (150 mL) — Forms azeotrope with water.

e Apparatus:

[e]

3-Neck Round Bottom Flask (500 mL)[1]

o

Dean-Stark Trap & Reflux Condenser[1][3]

[¢]

Magnetic Stirrer & Oil Bath[1]

[¢]

Temperature Probe

Step-by-Step Protocol

e Setup: Assemble the flask with the Dean-Stark trap and condenser. Ensure the system is
open to air via a drying tube (CaCl2) to prevent ambient moisture ingress.

e Charging: Add Rhodinol (50g), Propionic Acid (28.4g), and Toluene (150 mL) to the flask. Stir
to mix.

o Catalysis: Add
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-TsOH (0.6g).

o Reflux: Heat the oil bath to ~125-130°C to achieve vigorous reflux. Toluene/Water azeotrope
will condense and separate in the trap.

e Monitoring: Continue reflux until water collection ceases (approx. 3-5 hours). Theoretical
water yield is ~5.7 mL.

e Quench: Cool the mixture to room temperature.
e Workup:
o Wash the organic layer with saturated

(

mL) to neutralize excess propionic acid. Caution:
evolution.

o Wash with Brine (
mL).
o Dry organic layer over anhydrous
. Filter.
« Purification:
o Remove Toluene via Rotary Evaporator (50°C @ 100 mbar).

o Perform Vacuum Distillation on the crude oil. Collect the fraction boiling at 104-106°C @ 5
mmHg.

Method B: Enzymatic Esterification (Green Route)

Best for: High-value fragrance applications, "Natural" labeling claims, and preventing thermal
degradation.

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Principle of Operation

Immobilized Lipase B from Candida antarctica (e.g., Novozym 435) acts as a biocatalyst. It
operates under mild conditions (neutral pH, <60°C), preventing the "burnt" notes often
associated with acid catalysis and preserving the delicate isomeric ratio of rhodinol.

Reagents & Apparatus

e Reagents:
o Rhodinol: 1.0 eq[1]
o Propionic Acid: 1.0 eq (Equimolar is sufficient for enzymes)
o Catalyst: Novozym 435 (Immobilized Lipase): 2-5% w/w of substrate.[1]
o Molecular Sieves (4A): Activated, to scavenge water.
o Solvent:
-Heptane (Optional, solvent-free is possible but slower).[1]
e Apparatus:

o Orbital Shaker or Overhead Stirrer (Gentle stirring is crucial to avoid grinding the
immobilized beads).

o Thermostated water bath.

Step-by-Step Protocol

e Preparation: In a reaction vessel, mix Rhodinol (10g) and Propionic Acid (4.89).
« Water Scavenging: Add 10g of activated 4A Molecular Sieves.
« Initiation: Add 0.5g Novozym 435.

¢ Incubation: Incubate at 45°C with gentle agitation (200 rpm) for 12-24 hours.
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o Filtration: Filter the mixture to remove the enzyme beads and molecular sieves. (Note: The
enzyme can often be washed with acetone and reused).

 Purification:
o If solvent was used, evaporate.[3][4]

o If solvent-free, the product purity is often >95% immediately. A simple "flash" distillation or

nitrogen sparge removes trace acid.

Experimental Logic & Workflow Visualization

The following diagram illustrates the decision matrix and workflow for synthesizing Rhodinyl
Propionate, highlighting the critical control points (CCPs).
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START: Select Protocol

Method A: Acid Catalysis Method B: Enzymatic
(Bulk / Cost-Driven) (High Purity / Fragrance)

Setup: Dean-Stark Trap Setup: Orbital Shaker
Solvent: Toluene Scavenger: Mol. Sieves

Reflux @ 130°C Incubate @ 45°C
Catalyst: p-TsOH Catalyst: CAL-B Lipase

Workup: NaHCO3 Wash Workup: Filtration
(Neutralize Excess Acid) (Remove Enzyme/Sieves)

Purification: Vacuum Distillation
(106°C @ 5mmHgQ)

QC: GC-MS & Refractive Index
(Target RI: 1.457)

Click to download full resolution via product page

Figure 1: Comparative workflow for Acid-Catalyzed vs. Enzymatic synthesis of Rhodinyl
Propionate.

Process Control & Troubleshooting
Quality Control (QC) Parameters

To validate the synthesis, compare your product against these standards:
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» Refractive Index (RI): Measure at 20°C. A deviation > 0.002 indicates residual solvent (low
RI) or polymerization (high RI).

e Acid Value (AV): Must be < 1.0 mg KOH/g. High AV indicates incomplete reaction or poor
washing.

o Olfactory Check: Dip a smelling strip. The scent should be sweet, leafy-rose, and geranium-
like. Sharp/sour notes indicate residual Propionic Acid.

Troubleshooting Guide

Issue Probable Cause Corrective Action

Ensure vigorous reflux in
Low Yield Equilibrium not shifted Method A; Check molecular

sieves activity in Method B.

Repeat

Sour Odor Residual Propionic Acid wash. Ensure pH of aqueous

layer is > 8.

Reduce bath temperature.[1]
Dark Color Thermal degradation Switch to Method B

(Enzymatic).

Add saturated NaCl (Brine) or
Emulsion during Wash Surfactant effect of esters a small amount of Ethanol to

break the emulsion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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